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Technical Data Sheet

The table below summarizes the key physical and chemical properties of N,N-Dimethylformamide (DMF),

which are identical for its 3C-labeled analogue. These properties form the basis for its storage and handling

requirements [1] [2].

Property

Specification / Value

CAS Number

Molecular Formula

Molecular Weight

Physical State

Boiling Point

Melting Point

Flash Point

117880-10-1 (for N,N-Dimethyl-13C2-formamide) [3]
C13C,H,NO [3]

75.11 g/mol [3]

Colorless liquid [1]

153 °C [1] [3]

-61 °C [1] [3]

58 °C (136 °F) [1] [2]
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Property Specification / Value
Density 0.970 g/mL at 25 °C [3]
Vapor Pressure 3.5 hPaat 20 °C [1]
Auto-ignition Temp. 445 °C [1] [2]

FAQs and Troubleshooting Guide

Storage & Handling

¢ Q1: What are the recommended storage conditions for N,N-Dimethyl-3C2-formamide?

o Al: The product should be stored in its original, tightly sealed container. The ideal storage
environment is cool, dry, and well-ventilated, away from heat sources, sparks, and open
flames. Given its sensitivity to hydrolysis and thermal degradation, room temperature or below
is acceptable, but refrigeration is not typically required [1] [2].

¢ Q2: What materials are compatible with DMF for storage?

o A2: DMF is a powerful solvent that can penetrate and swell many plastics. It should be stored
in glass or stainless steel containers. Avoid using plastic caps or liners that may come into
prolonged contact with the solvent [1].

¢ Q3: What is the shelf life of N,N-Dimethyl-*C2-formamide?

o A3: While an exact shelf life for the labeled compound is not specified, high-purity DMF (99.5%)
has a typical shelf life of 60 months when stored correctly. The stability of the 13C-label is
expected to be excellent under these conditions [2].

Stability & Decomposition

¢ Q4: What are the primary factors that affect the stability of DMF?
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o A4: The main factors are:

= Strong Acids and Bases: DMF is hydrolyzed by strong acids and bases, especially at
elevated temperatures, leading to dimethylamine and formic acid or formate salts [1].

= High Temperature: At temperatures near its boiling point, DMF can undergo
decarbonylation, producing dimethylamine and toxic carbon monoxide gas. Distillation
should therefore be performed under reduced pressure [1].

= Light Exposure: Although not highly photolabile, storing the reagent in the dark or in an
amber bottle is good practice to prevent potential light-induced degradation over long
periods.

e Q5: How can I tell if my N,N-Dimethyl-1*C2-formamide has degraded?

o Ab: Pure DMF is odorless. Technical or degraded samples often develop a fishy smell due to
the release of dimethylamine, a decomposition product. The presence of this odor is a key
indicator of compromise. A visible change in color or an increase in non-volatile residue can
also signal degradation [1] [2].

e Q6: How can I purify DMF if it shows signs of degradation?

o AG6: Impurities like dimethylamine can be removed by sparging the sample with an inert gas
(such as argon or nitrogen) or by sonicating under reduced pressure. For critical
applications, further purification by distillation from a drying agent may be necessary [1].

Experimental Use

¢ Q7: What are the key safety precautions for handling this reagent?

o A7: DMF is classified as a dangerous substance. Key precautions include [1] [2]:

= Skin and Eye Protection: Wear appropriate gloves (e.g., nitrile) and safety goggles.
DMF is a skin and eye irritant (H319) and can be absorbed through the skin (H312/H332).

= Inhalation Risk: Use in a fume hood or with adequate ventilation to avoid vapor
inhalation.

= Health Hazard: It may cause harm to the unborn child (H360D) and has been linked to
reduced alcohol tolerance.

= Immediate Danger: The IDLH (Immediately Dangerous to Life or Health) concentration is
500 ppm [1].

¢ Q8: In what types of experiments is N,N-Dimethyl-*C2-formamide commonly used?
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o A8: The 13C-labeled form is primarily used as a solvent and reagent in NMR spectroscopy and
the synthesis of labeled compounds. It serves as a source of 3C-carbon monoxide ligands in
organometallic chemistry and is used in the solvothermal synthesis of metal-organic
frameworks, where its isotopic purity is crucial for tracking reactions or enhancing NMR signals

[1] [4].

Troubleshooting Flowchart

For a quick reference on diagnosing and addressing common issues, follow this workflow.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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